Cas no 53525-65-8 (5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione)

53525-65-8 structure
Product Name:5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione
CAS No:53525-65-8
Molecular Formula:C8H4N4O2
Molecular Weight:188.1430
MDL:MFCD01631199
CID:366043
PubChem ID:1051510
5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione Properties
Names and Identifiers
-
- Diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione
- 5H,10H-DIIMIDAZO[1,5-A:1', 5'-D] PYRAZINE-5,10-DIONE
- Diimidazo[1,5-a:1,5-d]pyrazine-5,10-dione, dihydrochloride
- diimidazo[1,3-b:1',3'-e]pyrazine-5,10-dione
- DiiMidazo[1,5-a:1',5'-d]pyrazine-5,10-dione, DiHCl
- UYAAVKFHBMJOJZ-UHFFFAOYSA-N
- FCH920792
- 5H,10H-DIIMIDAZO[1,5-A
- SBB090709
- AB09348
- AK146270
- ZB014781
- 5H,10H-Diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione
- 5h,10h-diimidazo[1,5-a:1',5'-d] pyrazine-5,10-dione
- Diimidazo[1,5-a;1',5'-d]pyrazine-5,10-dione
- 1,5,7,11-tetrazatricyclo[7.3.0.03,7]dodeca-3,5,9,11-tetraene-2,8-dione
- 1,5,7,11-TETRAAZATRICYCLO[7.3.0.0(3),?]DODECA-3,5,9,11-TETRAENE-2,8-DIONE
- MFCD01631199
- 10H-diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione
- 5H,10H-diimidazo[1,5-a:1,5-d]pyrazine-5,10-dione
- 1,5,7,11-tetrazatricyclo[7.3.0.0^{3,7]dodeca-3,5,9,11-tetraene-2,8-dione
- 53525-65-8
- propyleneglycoldiacetate
- A7785
- AS-57691
- AMY15348
- SCHEMBL3692678
- AKOS006343947
- DTXSID20359981
- AN-584/43226970
- AC-6520
- CS-0157286
- FT-0694763
-
- MDL: MFCD01631199
- InChIKey: UYAAVKFHBMJOJZ-UHFFFAOYSA-N
- Inchi: 1S/C8H4N4O2/c13-7-5-1-9-3-11(5)8(14)6-2-10-4-12(6)7/h1-4H
- SMILES: O=C1C2=C([H])N=C([H])N2C(C2=C([H])N=C([H])N21)=O
Computed Properties
- Exact Mass: 188.03300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 0
- Monoisotopic Mass: 188.033
- Heavy Atom Count: 14
- Complexity: 276
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.1
- Topological Polar Surface Area: 69.8
Experimental Properties
- LogP: -0.85980
- PSA: 68.74000
- Refractive Index: 1.908
- Boiling Point: 604.5°Cat760mmHg
- Flash Point: 319.4°C
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.85
5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione Security Information
- Hazard Statement: H302;H315;H320;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition:Room temperature
- Signal Word:Warning
5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00D9K9-100mg |
5H,10H-DIIMIDAZO[1,5-A |
53525-65-8 | 95% | 100mg |
$34.00 | 2025-02-26 | |
A2B Chem LLC | AG18121-250mg |
5H,10H-Diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione |
53525-65-8 | 96% | 250mg |
$115.00 | 2024-04-19 | |
Aaron | AR00D9SL-100mg |
5H,10H-DIIMIDAZO[1,5-A |
53525-65-8 | 95% | 100mg |
$39.00 | 2025-01-24 | |
abcr | AB169492-1 g |
5H,10H-Diimidazo[1,5-a:1', 5'-d] pyrazine-5,10-dione; 96% |
53525-65-8 | 1g |
€127.00 | 2023-05-07 | ||
AstaTech | 68432-0.25/G |
5H,10H-DIIMIDAZO[1,5-A:1', 5'-D] PYRAZINE-5,10-DIONE |
53525-65-8 | 96% | 0.25g |
$90 | 2023-09-16 | |
Crysdot LLC | CD11109219-5g |
Diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione |
53525-65-8 | 95+% | 5g |
$594 | ||
eNovation Chemicals LLC | K09851-25g |
diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione |
53525-65-8 | 98% | 25g |
$1580 | 2022-05-20 | |
TRC | D680050-10mg |
5H,10H-Diimidazo[1,5-A:1',5'-D]pyrazine-5,10-dione |
53525-65-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D890604-5g |
Diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione |
53525-65-8 | ≥95% | 5g |
4,860.00 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CG699-50mg |
5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione |
53525-65-8 | 95+% | 50mg |
137.0CNY | 2021-08-05 |
5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione Related Literature
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Pascale Soulard,Pierre Asselin,Arnaud Cuisset,Juan Ramon Aviles Moreno,Thérèse R. Huet,Denis Petitprez,Jean Demaison,Teresa B. Freedman,Xiaolin Cao,Laurence A. Nafie,Jeanne Crassous Phys. Chem. Chem. Phys., 2006,8, 79-92
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Malai Haniti S. A. Hamid,Jonathan M. J. Williams Chem. Commun., 2007, 725-727
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Takayuki Ohyoshi,Yuki Tamura,Ichiro Hayakawa,Yamato Miyazawa,Shota Funakubo,Hideo Kigoshi Org. Biomol. Chem., 2016,14, 11426-11437
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Claire L. McMullin,Jesús Jover,Jeremy N. Harvey,Natalie Fey Dalton Trans., 2010,39, 10833-10836
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Wesleigh E. Georgianna,Douglas D. Young Org. Biomol. Chem., 2011,9, 7969-7978
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Peng Zhao,Yihua Zhu,Xiaoling Yang,Jianhua Shen,Xin Jiang,Jie Zong,Chunzhong Li Dalton Trans., 2014,43, 451-457
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Kejie Chai,Xilin Yang,Runqiu Shen,Weike Su,An Su Nanoscale Adv., 2023,5, 5649-5660
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Han Zhao,Ran Xu,Meng Jiao Wang,Xiao Zhi Wang,Qing Shan Zhu,Zhuo Xu J. Mater. Chem. C, 2023,11, 12280-12285
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Elizabeth M. Nofen,Nicholas Zimmer,Avi Dasgupta,Ryan Gunckel,Bonsung Koo,Aditi Chattopadhyay,Lenore L. Dai Polym. Chem., 2016,7, 7249-7259
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:53525-65-8)5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione

Purity:99%
Quantity:25g
Price($):2048.0